3-Chloro-4-hydroxy-2-(trifluoromethyl)benzaldehyde

• Molecular Formula: C8H4ClF3O2
• Molecular Weight: 224.56 g/mol
• IUPAC Name: 3-chloro-4-hydroxy-2-(trifluoromethyl)benzaldehyde
• InChI: InChI=1S/C8H4ClF3O2/c9-7-5(14)2-1-4(3-13)6(7)8(10,11)12/h1-3,14H
• InChI Key: LCVSDBKPJWXMAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C=O)C(F)(F)F)Cl)O

Description

3-Chloro-4-hydroxy-2-(trifluoromethyl)benzaldehyde is a useful research compound. Its molecular formula is C8H4ClF3O2 and its molecular weight is 224.56 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Chloroform (6.7 g, 2.0 eq.) was added dropwise to a stirred mixture of Ca(OH)2 (8.95 g, 120 mmol.), K2CO3 (13.5 g, 98 mmol.), 2-chloro-3-(trifluoromethyl)phenol (5.0 g, 22 mmol.), and H2O (50 mL) at 60-70° C. over 2 h. The reaction mixture was cooled, and acidified with conc. HCl. The product was extracted into EtOAc and dried over Na2SO4. Solvent was evaporated, the crude product was separated and purified through a silica column, eluting with hexane and EtOAc (3:2) to give 580 mg (10%) of the title compound.